Cas no 781622-25-1 (Thieno[2,3-d]pyrimidin-4-amine, N-1,3-benzodioxol-5-yl-)

• Product Name: Thieno[2,3-d]pyrimidin-4-amine, N-1,3-benzodioxol-5-yl-
• CAS No: 781622-25-1
• MF: C₁₃H₉N₃O₂S
• MW: 271.3
• CID: 5519561
• PubChem ID: 4320226
• Update Time: 2026-03-10

Thieno[2,3-d]pyrimidin-4-amine, N-1,3-benzodioxol-5-yl- Chemical and Physical Properties

Names and Identifiers

• Thieno[2,3-d]pyrimidin-4-amine, N-1,3-benzodioxol-5-yl-
• N-(Benzo[d][1,3]dioxol-5-yl)thieno[2,3-d]pyrimidin-4-amine
• WAY-635109
• N-(2H-1,3-BENZODIOXOL-5-YL)THIENO[2,3-D]PYRIMIDIN-4-AMINE
• 781622-25-1
• AKOS007995341
• G72115
• Z31191228

• Inchi： 1S/C13H9N3O2S/c1-2-10-11(18-7-17-10)5-8(1)16-12-9-3-4-19-13(9)15-6-14-12/h1-6H,7H2,(H,14,15,16)
• InChI Key： QRBPYMZZXMOENQ-UHFFFAOYSA-N
• SMILES： C1=NC(NC2=CC=C3OCOC3=C2)=C2C=CSC2=N1

Computed Properties

• Exact Mass: 271.04154771g/mol
• Monoisotopic Mass: 271.04154771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 84.5Ų

Additional information on Thieno[2,3-d]pyrimidin-4-amine, N-1,3-benzodioxol-5-yl-

Thieno[2,3-d]pyrimidin-4-amine, N-1,3-benzodioxol-5-yl: A Comprehensive Overview of Its Chemical Properties and Applications

Thieno[2,3-d]pyrimidin-4-amine, N-1,3-benzodioxol-5-yl (CAS no. 781622-25-1) is a structurally unique compound that has garnered significant attention in the field of pharmaceutical research and development. This heterocyclic compound combines the functionalities of a thienopyrimidine core with a benzodioxole moiety, making it a promising candidate for various biological applications. The presence of these distinct structural elements not only imparts diverse chemical properties but also opens up numerous possibilities for its use in drug discovery and therapeutic interventions.

The thieno[2,3-d]pyrimidin-4-amine core is known for its stability and ability to interact with biological targets in a highly specific manner. This scaffold has been extensively studied for its potential in developing kinase inhibitors, particularly those targeting tyrosine kinases, which are crucial in cancer therapy. The pyrimidine ring is a common feature in many bioactive molecules due to its ability to form hydrogen bonds and stack interactions with biological targets, enhancing binding affinity and selectivity.

On the other hand, the N-1,3-benzodioxol-5-yl substituent adds another layer of complexity to the molecule. Benzodioxole derivatives are well-known for their pharmacological activities, including anti-inflammatory, antimicrobial, and antiviral properties. The benzodioxole ring can engage in π-stacking interactions with aromatic residues in proteins, further modulating the compound's binding profile. This combination of a thienopyrimidine core and a benzodioxole moiety makes Thieno[2,3-d]pyrimidin-4-amine, N-1,3-benzodioxol-5-yl a versatile molecule with potential applications in multiple therapeutic areas.

Recent studies have highlighted the importance of Thieno[2,3-d]pyrimidin-4-amine, N-1,3-benzodioxol-5-yl in the development of novel anticancer agents. Researchers have demonstrated that this compound can inhibit the activity of several kinases involved in tumor growth and progression. For instance, studies have shown that it can effectively block the activity of VEGFR2 (vascular endothelial growth factor receptor 2), which is critical for angiogenesis—the process by which tumors develop new blood vessels to support their growth. Additionally, the compound has been found to exhibit inhibitory effects on other kinases such as EGFR (epidermal growth factor receptor) and PDGFR (platelet-derived growth factor receptor), making it a promising candidate for multitargeted kinase inhibition therapy.

The structural features of Thieno[2,3-d]pyrimidin-4-amine, N-1,3-benzodioxol-5-yl also make it an attractive scaffold for designing molecules with enhanced solubility and bioavailability. The presence of both polar and non-polar regions in the molecule allows it to interact favorably with both hydrophilic and hydrophobic parts of biological targets. This property is particularly important for drug development, as poor solubility can significantly limit the efficacy of a therapeutic agent. By optimizing the substitution pattern on the thienopyrimidine core and the benzodioxole moiety, researchers can fine-tune the physicochemical properties of Thieno[2,3-d]pyrimidin-4-amine, N-1,3-benzodioxol-5-yl to improve its pharmacokinetic profile.

In addition to its anticancer potential, Thieno[2,3-d]pyrimidin-4-amine, N-1,3-benzodioxol-5-yli has shown promise in other therapeutic areas as well. For example, preliminary studies have indicated that it may have antimicrobial properties due to its ability to disrupt bacterial cell wall synthesis. The compound's unique structure allows it to interfere with essential bacterial processes while minimizing toxicity to host cells. This makes it a potential candidate for developing novel antibiotics against drug-resistant bacterial strains.

The synthesis of Thieno[2,3-d]pyrimidin-4-am ine,N -1 , 3 -benzodioxol -5 -yl involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The synthesis typically begins with the formation of the thienopyrimidine core through condensation reactions involving thiophene derivatives and pyrimidine precursors. Subsequent functionalization steps introduce the benzodioxole moiety through nucleophilic substitution or cross-coupling reactions. Advanced techniques such as flow chemistry have been employed to improve reaction efficiency and scalability.

The analytical characterization of Thieno[2 , 3 -d ] py rim idin -4-am ine ,N -1 , 3 -benz od ox ol -5 -yl is crucial for understanding its chemical properties and ensuring its purity before further applications. Techniques such as nuclear magnetic resonance (NMR) spectroscopy , mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are commonly used for structural elucidation and purity assessment. These analytical methods provide detailed information about the molecular structure , functional groups present , and any impurities that may be present in the sample.

In conclusion , Thieno[2 , 3 -d ] py rim idin -4-am ine ,N -1 , 3 -benz od ox ol -5 -yl (CAS no . 781622 -25 -1 ) is a structurally fascinating compound with significant potential in pharmaceutical research . Its unique combination of a thienopyrimidine core and a benzodioxole moiety endows it with diverse chemical properties that make it suitable for various biological applications . Recent studies have highlighted its promise as an anticancer agent , particularly due to its ability to inhibit key kinases involved in tumor growth . Additionally , its potential in other therapeutic areas such as antimicrobial applications underscores its versatility . As research continues to uncover new insights into its mechanisms of action , Thieno[2 , 3 -d ] py rim idin -4-am ine ,N -1 , 3 -benz od ox ol -5 -yl is poised to play an increasingly important role in drug discovery and development .